![molecular formula C25H21ClFN5O2S B2942371 5-((2-Chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 887220-24-8](/img/structure/B2942371.png)
5-((2-Chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((2-Chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H21ClFN5O2S and its molecular weight is 509.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
A significant application of derivatives similar to the compound involves their antimicrobial properties. The synthesis of azole derivatives, including those with triazole groups, has been explored for their potential in combating microbial infections. For example, some newly synthesized compounds have displayed activity against tested microorganisms, highlighting the potential of such chemical structures in antimicrobial applications (Başoğlu et al., 2013). Additionally, compounds with 1,2,4-triazole derivatives have shown good to moderate activities against test microorganisms, further supporting the interest in these chemicals for antimicrobial purposes (Bektaş et al., 2007).
Anticancer and Antiangiogenic Effects
The investigation into the anticancer and antiangiogenic effects of thioxothiazolidin-4-one derivatives, which share a structural resemblance with the compound of interest, indicates their potential in cancer therapy. These compounds have been shown to inhibit tumor growth and suppress tumor-induced angiogenesis in mice models, suggesting their applicability in anticancer therapy (Chandrappa et al., 2010).
Anti-inflammatory and Analgesic Properties
The exploration of thiazolo[3,2-b]-1,2,4-triazol-5-ols for their anti-inflammatory and analgesic properties has yielded positive results. Derivatives bearing piperazine groups have demonstrated significant dose-dependent analgesic and anti-inflammatory activities without causing gastric lesions, indicating their therapeutic potential in managing pain and inflammation (Tozkoparan et al., 2004).
Solubility and Physicochemical Properties
The solubility thermodynamics and partitioning processes of novel antifungal compounds, including those from the 1,2,4-triazole class, have been extensively studied. These studies provide valuable insights into the physicochemical properties and solubility behavior of such compounds in various solvents, which are crucial for their formulation and therapeutic application (Volkova et al., 2020).
Molecular Docking Studies
Research into the molecular docking and stability of benzimidazole derivatives bearing triazole groups as EGFR inhibitors offers a glimpse into the mechanistic actions of these compounds in anti-cancer activity. Such studies are pivotal for the design and development of targeted cancer therapies (Karayel, 2021).
properties
IUPAC Name |
5-[(2-chlorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClFN5O2S/c26-19-5-2-1-4-18(19)21(31-13-11-30(12-14-31)17-9-7-16(27)8-10-17)22-24(33)32-25(35-22)28-23(29-32)20-6-3-15-34-20/h1-10,15,21,33H,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBYHOHZZRLYMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=CC=C3Cl)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClFN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.